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Compound of Interest

Compound Name: Bicalutamide-d4

CAS No.: 1185035-71-5

Cat. No.: B563003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Bicalutamide-d4, a

deuterated analog of Bicalutamide. Bicalutamide-d4 is crucial as an internal standard for the

accurate quantification of Bicalutamide in biological matrices during pharmacokinetic and

metabolic studies.[1][2][3] The stability of the deuterium labels prevents in-source

fragmentation or exchange, ensuring reliable data in mass spectrometry-based assays. This

document outlines the quantitative specifications for isotopic purity, details the experimental

protocols for its determination, and illustrates relevant biological and analytical workflows.

Quantitative Data on Isotopic Purity
The isotopic purity of commercially available Bicalutamide-d4 is a critical parameter for its use

as an internal standard. Suppliers typically provide a certificate of analysis detailing the extent

of deuteration. The data is often presented as a percentage of deuterated forms or a minimum

purity level.
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Supplier/Sourc
e

Purity
Specification

CAS Number
Molecular
Formula

Formula
Weight

Cayman

Chemical

≥99% deuterated

forms (d₁-d₄)
1185035-71-5

C₁₈H₁₀D₄F₄N₂O₄

S
434.4

Santa Cruz

Biotechnology
≥95% 1185035-71-5

C₁₈H₁₀D₄F₄N₂O₄

S
434.40

Note: Data is sourced from publicly available technical information sheets.[1][4] Researchers

should always refer to the lot-specific certificate of analysis for precise data.

Experimental Protocols for Isotopic Purity
Determination
The determination of isotopic purity for deuterated compounds like Bicalutamide-d4 relies on

sophisticated analytical techniques capable of differentiating between molecules with minute

mass differences. The primary methods employed are High-Resolution Mass Spectrometry

(HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[5][6]

High-Resolution Mass Spectrometry (HRMS)
HRMS is a powerful technique for determining the distribution of isotopologues (molecules that

differ only in their isotopic composition) in a deuterated sample.[5][7]

Methodology:

Sample Preparation: A solution of Bicalutamide-d4 is prepared in a suitable solvent, such

as methanol or acetonitrile.

Chromatographic Separation (LC-MS/MS): The sample is injected into a liquid

chromatography system coupled to a high-resolution mass spectrometer. While extensive

separation may not be necessary for a pure standard, chromatography ensures that any

potential impurities do not interfere with the analysis.[8][9]

Mass Spectrometric Analysis:
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The mass spectrometer is operated in full-scan mode to detect all ions within a specified

mass range.

Electrospray ionization (ESI) is a common ionization technique for this type of analysis.[5]

The high resolution of the instrument allows for the separation of the peaks corresponding

to the different isotopologues:

d₀ (unlabeled Bicalutamide)

d₁ (one deuterium)

d₂ (two deuteriums)

d₃ (three deuteriums)

d₄ (fully deuterated Bicalutamide)

Data Analysis:

The isotopic peaks for Bicalutamide-d4 and its lesser-deuterated counterparts are

identified in the mass spectrum.

The relative abundance of each isotopologue is determined by integrating the area under

its corresponding peak.

The isotopic purity is calculated based on the ratio of the desired deuterated species (d₄)

to the sum of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹H-NMR, provides detailed structural information and can be

used to assess the degree of deuteration.

Methodology:

Sample Preparation: A precise amount of Bicalutamide-d4 is dissolved in a deuterated

solvent (e.g., DMSO-d₆, CDCl₃) that does not contain protons in the regions of interest.
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¹H-NMR Analysis:

A proton NMR spectrum is acquired.

In a fully deuterated sample, the signals corresponding to the positions where deuterium

atoms have replaced hydrogen atoms should be absent or significantly diminished.

The isotopic purity is determined by comparing the integration of any residual proton

signals at the deuteration sites to the integration of a proton signal at a non-deuterated

position within the molecule, which serves as an internal reference.[6]

²H-NMR (Deuterium NMR) Analysis:

A deuterium NMR spectrum can also be acquired to confirm the presence and location of

the deuterium labels. This provides complementary information to the ¹H-NMR data.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for determining the isotopic purity of

Bicalutamide-d4.
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Caption: Workflow for Isotopic Purity Determination.

Bicalutamide Metabolism Pathway
Understanding the metabolism of Bicalutamide is essential to appreciate the role of a stable

isotopic internal standard in clinical and preclinical studies. Bicalutamide is a racemic mixture,

and its enantiomers are metabolized differently.[10][11][12]
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Caption: Stereoselective Metabolism of Bicalutamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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